Cas no 7151-73-7 (2H-1-Benzopyran-2-one,3-[2-(acetyloxy)ethyl]-)
7151-73-7 structure
Product Name:2H-1-Benzopyran-2-one,3-[2-(acetyloxy)ethyl]-
CAS No:7151-73-7
MF:C13H12O4
MW:232.231984138489
CID:581001
PubChem ID:250650
Update Time:2025-04-19
2H-1-Benzopyran-2-one,3-[2-(acetyloxy)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,3-[2-(acetyloxy)ethyl]-
- 2-(2-oxochromen-3-yl)ethyl acetate
- 2-(2-oxo-2h-chromen-3-yl)ethyl acetate
- AC1L5I52
- AC1Q66PU
- AG-J-37145
- AR-1C6940
- CTK5D4478
- NSC70309
- NSC-70309
- NCI60_036823
- DTXSID10290672
- CHEMBL1991214
- 7151-73-7
-
- Inchi: 1S/C13H12O4/c1-9(14)16-7-6-11-8-10-4-2-3-5-12(10)17-13(11)15/h2-5,8H,6-7H2,1H3
- InChI Key: LAPPZRPGVSNZCR-UHFFFAOYSA-N
- SMILES: O1C(C(=CC2C=CC=CC1=2)CCOC(C)=O)=O
Computed Properties
- Exact Mass: 232.07400
- Monoisotopic Mass: 232.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 56.51000
- LogP: 1.89860
2H-1-Benzopyran-2-one,3-[2-(acetyloxy)ethyl]- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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